Cas no 1804843-83-1 (4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804843-83-1
• MF: C₆H₃F₃IN₃O₅S
• MW: 413.069802522659
• CID: 4836494
• Update Time: 2025-05-22

4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C6H3F3IN3O5S/c7-6(8,9)18-2-1-12-5(19(11,16)17)4(3(2)10)13(14)15/h1H,(H2,11,16,17)
• InChI Key： YMJMMNDVMHYXTN-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1[N+](=O)[O-])S(N)(=O)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• XLogP3: 1.4
• Topological Polar Surface Area: 137

Additional information on 4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide

4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1804843-83-1, known as 4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine sulfonamides, which are widely studied for their unique chemical properties and functional groups. The presence of an iodo group at position 4, a nitro group at position 3, and a trifluoromethoxy substituent at position 5 makes this compound particularly interesting for researchers in the fields of medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate enzyme activity and interact with biological targets. The sulfonamide group in this compound is known to enhance bioavailability and stability, making it a promising candidate for pharmaceutical applications. Additionally, the trifluoromethoxy substituent contributes to the molecule's electronic properties, enhancing its reactivity in certain chemical transformations.

The synthesis of 4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. The use of advanced catalysts and green chemistry principles has further improved the efficiency of these synthetic routes, aligning with current trends toward sustainable chemical practices.

In terms of pharmacological activity, this compound has shown potential as an inhibitor of key enzymes involved in inflammatory pathways. Studies conducted in vitro have demonstrated its ability to suppress the production of pro-inflammatory cytokines, suggesting its potential application in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its iodo substituent may play a role in enhancing its selectivity toward specific biological targets, making it a valuable tool in precision medicine.

Beyond pharmacology, 4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers have investigated its ability to act as a dopant in organic light-emitting diodes (OLEDs), where it can enhance device performance by improving charge transport properties.

The environmental impact of this compound is another area of interest for scientists. Given its complex structure and functional groups, understanding its degradation pathways and ecological effects is crucial for ensuring safe handling and disposal. Recent studies have focused on evaluating its biodegradability under various environmental conditions, with promising results indicating that it can be effectively metabolized by microbial communities.

In conclusion, 4-Iodo-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and pharmacological research, positions it as a valuable asset for future innovations in medicine and materials science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.